Cas no 4013-74-5 (2-Hexadecanol, 1-nitro-)

• Product name: 2-Hexadecanol, 1-nitro-
• CAS No: 4013-74-5
• MF: C₁₆H₃₃NO₃
• MW: 287.438125371933
• CID: 1511892

2-Hexadecanol, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecanol, 1-nitro-

• Inchi： 1S/C16H33NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17(19)20/h16,18H,2-15H2,1H3
• InChI Key： BOGVQCIBYLVWAV-UHFFFAOYSA-N
• SMILES： C([N+]([O-])=O)C(O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 287.24619

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 398.8±25.0 °C(Predicted)
• PSA: 63.37
• pka: 8.50±0.50(Predicted)